Cas no 438473-63-3 (3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide)

• Product Name: 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide
• CAS No: 438473-63-3
• MF: C₁₁H₁₂F₄N₂O₂
• MW: 280.218796730042
• MDL: MFCD02253824
• CID: 3058668
• PubChem ID: 950009
• Update Time: 2025-10-29

3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((2,2,3,3-Tetrafluoropropoxy)methyl)benzohydrazide
• 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide
• DTXSID801326708
• BBL037913
• SMR000431255
• EN300-228205
• 438473-63-3
• 3-(2,2,3,3-tetrafluoropropoxymethyl)benzohydrazide
• AKOS000307701
• 3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzohydrazide
• HMS2793D17
• SB85819
• 3-(2,2,3,3-Tetrafluoro-propoxymethyl)-benzoic acid hydrazide
• CHEMBL1734015
• STK094827
• MLS000767933

• MDL： MFCD02253824
• Inchi： 1S/C11H12F4N2O2/c12-10(13)11(14,15)6-19-5-7-2-1-3-8(4-7)9(18)17-16/h1-4,10H,5-6,16H2,(H,17,18)
• InChI Key： YXCILWKAITTYSQ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COCC1C=CC=C(C(NN)=O)C=1)F

Computed Properties

• Exact Mass: 280.08349028Da
• Monoisotopic Mass: 280.08349028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide

Introduction to 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide (CAS No. 438473-63-3)

3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the chemical abstracts service number CAS No. 438473-63-3, is a derivative of benzohydrazide and features a unique structural motif that makes it a promising candidate for various biochemical applications. The presence of a tetrafluoropropoxy group in its molecular structure imparts distinct electronic and steric properties, which are leveraged in the design of novel therapeutic agents.

The molecular structure of 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide consists of a benzene ring substituted with a hydrazide moiety at one position and an tetrafluoropropoxy group at another. This bifunctional nature allows the compound to participate in diverse chemical reactions, making it a versatile intermediate in synthetic chemistry. The fluorine atoms in the tetrafluoropropoxy group enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of hydrazide-containing compounds due to their ability to interact with biological targets such as enzymes and receptors. The benzhydrazide scaffold has been widely studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecule can modulate these properties by affecting electronic distributions and binding affinities. This has led to several investigations into the derivatives of benzhydrazide as potential drug candidates.

One of the most compelling aspects of 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced bioactivity and improved pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound exhibit significant inhibitory effects on certain enzymes implicated in metabolic disorders. The tetrafluoropropoxy group plays a crucial role in these interactions by influencing both the orientation and stability of the binding site.

The synthesis of 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic techniques have made it possible to produce this compound with increasing efficiency, which is essential for large-scale applications in drug discovery programs.

Recent studies have also highlighted the importance of fluorine substitution in enhancing the therapeutic efficacy of small molecules. The electron-withdrawing nature of fluorine atoms can strengthen hydrogen bonding interactions and improve receptor binding affinity. This principle has been applied to various drug classes, including antiviral and anticancer agents. The work on 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide contributes to this broader effort by providing a novel scaffold for further optimization.

The pharmacological profile of 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide is still being elucidated through preclinical studies. Initial findings suggest that this compound exhibits promising activity against certain disease models without significant off-target effects. This makes it an attractive candidate for further development into a therapeutic agent. Additionally, its structural features offer opportunities for designing next-generation drugs with improved selectivity and reduced toxicity.

In conclusion, 3-(2,2,3,3-tetrafluoropropoxy)methylbenzohydrazide (CAS No. 438473-63-3) represents an exciting advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its potential as a therapeutic agent will undoubtedly expand, offering hope for innovative treatments across various medical conditions.